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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tween 65, also known by its chemical name polyoxyethylene (20) sorbitan tristearate, is a
nonionic surfactant and emulsifier widely utilized across the pharmaceutical, cosmetic, and
food industries.[1][2][3] Its versatile properties make it a crucial excipient in a variety of
formulations, from oral and topical medications to complex drug delivery systems.[1][3][4] This
guide provides a comprehensive overview of the core properties of Tween 65, its chemical
structure, and the experimental protocols for its characterization, tailored for a scientific
audience.

Chemical Structure and Synthesis

Tween 65 is a synthetic polymer produced by the ethoxylation of sorbitan tristearate.[1][5] The
synthesis process involves the esterification of sorbitol with stearic acid, followed by the
addition of approximately 20 ethylene oxide units per molecule of sorbitol.[6] The resulting
structure consists of a central sorbitan ring, three lipophilic stearic acid chains, and multiple
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hydrophilic polyoxyethylene chains.[1] This amphipathic nature is the basis for its surface-
active properties.

Below is a schematic representation of the general chemical structure of Tween 65.
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Stearic Acid Chains
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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